Dysprosium(III) sulfate octahydrate

Specification

• CAS No.: 10031-50-2
• Molecular Formula: DyH4O5S
• Molecular Weight: 278.60 g/mol
• IUPAC Name: dysprosium;sulfuric acid;hydrate
• Standard InChI: InChI=1S/Dy.H2O4S.H2O/c;1-5(2,3)4;/h;(H2,1,2,3,4);1H2
• Standard InChI Key: MEFSPUQSEDCDFO-UHFFFAOYSA-N
• SMILES: O.O.O.O.O.O.O.O.[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Dy+3].[Dy+3]
• Canonical SMILES: O.OS(=O)(=O)O.[Dy]

Introduction

Basic Properties and Chemical Identity

Dysprosium(III) sulfate octahydrate is a rare earth metal sulfate with the chemical formula Dy₂(SO₄)₃·8H₂O, which can also be written as Dy₂H₁₆O₂₀S₃. It appears as light yellow crystals and belongs to the lanthanide series of elements. As a hydrated salt, it contains eight water molecules coordinated to the dysprosium ions, contributing to its distinctive structure and properties.

The compound's basic identification and properties are summarized in the following table:

Property	Value
Chemical Formula	Dy₂(SO₄)₃·8H₂O or Dy₂H₁₆O₂₀S₃
CAS Registry Number	10031-50-2
Molecular Weight	757.31 g/mol
Appearance	Light yellow crystals
Water Solubility	Soluble in water
EINECS Number	238-345-6
Physical Form	Solid

Dysprosium(III) sulfate octahydrate contains the trivalent dysprosium cation (Dy³⁺), which contributes to its chemical behavior and applications. The compound is part of the larger family of rare earth sulfates, which share similar properties but exhibit specific characteristics based on the particular lanthanide element present.

Crystal Structure and Crystallographic Data

The crystal structure of dysprosium(III) sulfate octahydrate has been extensively studied and found to possess a monoclinic crystal system. According to crystallographic analysis, it belongs to the space group C12/c1 (No. 15).

The detailed crystallographic parameters for dysprosium(III) sulfate octahydrate are presented below:

Parameter	Value
Crystal System	Monoclinic
Space Group	C12/c1 (No. 15)
Unit Cell Dimensions	a = 13.469(2) Å
	b = 6.695(1) Å
	c = 18.202(3) Å
Angle β	102.06(1)°
Cell Volume	1605.1 ų
Z (formula units per cell)	4
Temperature of Analysis	293 K

This crystal structure determination was conducted by Wei and Zheng, who published their findings in Zeitschrift für Kristallographie - New Crystal Structures in 2003. The structure reveals how the dysprosium ions, sulfate groups, and water molecules are arranged within the crystal lattice, providing insights into the compound's physical properties and potential applications.

The crystal structure information is significant because it helps scientists understand the coordination environment around the dysprosium ions and how this affects the compound's magnetic and optical properties, which are crucial for many of its applications.

Synthesis and Preparation Methods

Dysprosium(III) sulfate octahydrate can be synthesized through several methods, with the most common approach involving the reaction of dysprosium oxide with sulfuric acid in the presence of water. The balanced chemical equation for this reaction is:

Dy₂O₃ + 3H₂SO₄ + 5H₂O → Dy₂(SO₄)₃·8H₂O

The synthesis process typically begins with dysprosium oxide (Dy₂O₃), which is wetted with water before concentrated sulfuric acid is added dropwise until the oxide completely dissolves. The resulting solution is then heated nearly to dryness, after which the crystalline substance can be dissolved in a methanolic aqueous solution to obtain pure crystals suitable for analysis.

This method is similar to the preparation of other rare earth sulfates, such as terbium sulfate octahydrate, which follows a parallel synthetic route. The controlled addition of sulfuric acid and careful temperature management are crucial for obtaining high-purity crystals with the desired octahydrate form.

Industrial production of dysprosium(III) sulfate octahydrate follows similar principles but on a larger scale, with additional purification steps such as filtration and recrystallization to ensure product quality. The synthesis requires precise control of reaction conditions to prevent the formation of undesired hydrates or impurities.

Chemical Properties and Reactivity

Dysprosium(III) sulfate octahydrate exhibits chemical properties characteristic of lanthanide sulfates. The compound contains dysprosium in its +3 oxidation state, which is the most stable for this element. The sulfate anions and water molecules are coordinated to the dysprosium cations, influencing the compound's chemical behavior.

The compound is soluble in water, making it suitable for various aqueous applications. This solubility allows it to be used in solution-based processes and reactions. When the compound is heated, it undergoes dehydration, eventually forming anhydrous dysprosium(III) sulfate.

Dysprosium(III) sulfate octahydrate can participate in various types of chemical reactions:

• Redox reactions: The compound can potentially undergo redox processes where dysprosium may be reduced to lower oxidation states or, less commonly, oxidized to higher states.

• Substitution reactions: The sulfate ions can be replaced by other anions in solution, leading to the formation of different dysprosium salts.

• Precipitation reactions: When combined with certain anions, dysprosium(III) can form insoluble compounds that precipitate from solution.

• Complexation reactions: The dysprosium ion can form coordination complexes with various ligands, especially those containing oxygen or nitrogen donor atoms.

The reactivity of dysprosium(III) sulfate octahydrate is influenced by the properties of the dysprosium ion, which has a high charge density and a strong affinity for hard donor atoms like oxygen, making it a hard Lewis acid according to HSAB theory.

Applications and Uses

Dysprosium(III) sulfate octahydrate has numerous applications across different fields, leveraging the unique properties of the dysprosium ion and its compounds.

Industrial Applications

The compound serves as an important precursor for synthesizing various dysprosium compounds used in catalysis and other industrial processes. Its water solubility makes it particularly suitable as a starting material for aqueous-based syntheses.

One notable application is in ceramics and glass industries, where dysprosium compounds contribute to specific optical and physical properties. The compound is also used in phosphors, which are essential components in fluorescent lamps, displays, and other lighting technologies.

Dysprosium compounds are valuable in laser technology, where they can be used as dopants to modify and enhance laser performance. As an important dopant for fiber amplifiers, dysprosium(III) sulfate octahydrate contributes to the development of optical communication technologies.

Scientific Research Applications

In scientific research, dysprosium(III) sulfate octahydrate is utilized for its unique magnetic properties. Dysprosium has one of the highest magnetic moments among the elements, making its compounds valuable for studying magnetic phenomena and developing magnetic materials.

The compound's high neutron absorption cross-section makes it useful in nuclear research and applications related to radiation shielding. This property is particularly valuable in controlling nuclear reactions and in neutron diffraction studies.

Due to the paramagnetic nature of dysprosium ions, compounds like dysprosium(III) sulfate octahydrate have potential applications in magnetic resonance imaging (MRI) as contrast agents. The paramagnetic properties can enhance the contrast in MRI scans by affecting the relaxation times of nearby water protons, improving the visualization of tissues and structures.